Cas no 1805587-18-1 (2,5-Bis(trifluoromethyl)-3-chlorobenzyl alcohol)

• Product Name: 2,5-Bis(trifluoromethyl)-3-chlorobenzyl alcohol
• CAS No: 1805587-18-1
• MF: C₉H₅ClF₆O
• MW: 278.578822851181
• CID: 4963604
• Update Time: 2025-06-08

2,5-Bis(trifluoromethyl)-3-chlorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-chlorobenzyl alcohol

• Inchi： 1S/C9H5ClF6O/c10-6-2-5(8(11,12)13)1-4(3-17)7(6)9(14,15)16/h1-2,17H,3H2
• InChI Key： BFZXKVUXDFXFMG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(CO)=C1C(F)(F)F

Computed Properties

• Exact Mass: 277.9933114 g/mol
• Monoisotopic Mass: 277.9933114 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2
• Molecular Weight: 278.58

Additional information on 2,5-Bis(trifluoromethyl)-3-chlorobenzyl alcohol

Recent Advances in the Application of 2,5-Bis(trifluoromethyl)-3-chlorobenzyl alcohol (CAS: 1805587-18-1) in Chemical Biology and Pharmaceutical Research

The compound 2,5-Bis(trifluoromethyl)-3-chlorobenzyl alcohol (CAS: 1805587-18-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2,5-Bis(trifluoromethyl)-3-chlorobenzyl alcohol as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethyl and chlorobenzyl groups contribute to enhanced lipophilicity and metabolic stability, making it a valuable scaffold for the development of pharmaceuticals targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the most notable advancements in this area is the successful incorporation of 2,5-Bis(trifluoromethyl)-3-chlorobenzyl alcohol into the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of potent inhibitors for protein kinases, which play a critical role in cancer progression.

In addition to its applications in drug discovery, recent research has explored the compound's potential in chemical biology as a probe for studying protein-ligand interactions. The unique electronic properties of the trifluoromethyl groups enable advanced spectroscopic techniques, such as 19F NMR, to be employed for real-time monitoring of binding events, providing valuable insights into molecular mechanisms.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 2,5-Bis(trifluoromethyl)-3-chlorobenzyl alcohol. Ongoing research is focused on addressing issues related to bioavailability and toxicity, with several innovative strategies, including prodrug approaches and nanoparticle-based delivery systems, being investigated.

In conclusion, 2,5-Bis(trifluoromethyl)-3-chlorobenzyl alcohol (CAS: 1805587-18-1) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Continued exploration of its applications and optimization of its properties are expected to yield significant contributions to the development of next-generation therapeutics.